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Compound of Interest

Compound Name: Zinc chromite

CAS No.: 12018-19-8

Cat. No.: B1172125

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Zinc chromite (ZnCr₂O₄), a spinel-structured semiconductor, has garnered significant interest

in the field of photocatalysis due to its potential applications in environmental remediation,

particularly in the degradation of organic pollutants. Its notable chemical stability and visible-

light-driven photocatalytic activity make it a promising candidate for wastewater treatment and

other advanced oxidation processes. These application notes provide detailed protocols for the

synthesis of zinc chromite nanoparticles and the subsequent measurement of their

photocatalytic activity using the degradation of a model organic dye, Methylene Blue.

Data Presentation
The photocatalytic performance of zinc chromite can be influenced by various factors,

including its synthesis method, particle size, surface area, and the reaction conditions. Below is

a summary of quantitative data from various studies.

Table 1: Physicochemical Properties of Zinc Chromite Nanoparticles
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Synthesis
Method

Calcination
Temperatur
e (°C)

Average
Crystal Size
(nm)

Surface
Area (m²/g)

Band Gap
(eV)

Reference

Co-

precipitation
500 - - 3.35 [1]

Sol-gel 700 - - - [2]

Thermal

Decompositio

n

- - 53.6 - [3]

Table 2: Photocatalytic Degradation of Organic Dyes using Zinc Chromite

Organic
Dye

Catalyst
Light
Source

Degradatio
n Efficiency
(%)

Reaction
Rate
Constant
(k)

Reference

Eosin-Y
ZnCr₂O₄

Nanoparticles
UV Light - - [1]

Phenol Red
ZnCr₂O₄

Nanoparticles
UV Light - - [1]

Methyl

Orange
ZnCr₂O₄

Halogen

Lamp
- 0.007 min⁻¹ [3]

Experimental Protocols
I. Synthesis of Zinc Chromite (ZnCr₂O₄) Nanoparticles
via Co-precipitation
This protocol describes a facile co-precipitation method for the synthesis of zinc chromite
nanoparticles.[1]

Materials:
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Zinc Nitrate Hexahydrate (Zn(NO₃)₂·6H₂O)

Chromium(III) Chloride Hexahydrate (CrCl₃·6H₂O)

Sodium Hydroxide (NaOH)

Deionized Water

Ethanol

Equipment:

Beakers

Magnetic stirrer with hot plate

pH meter

Centrifuge

Oven

Furnace

Procedure:

Precursor Solution Preparation:

Prepare a 0.1 M aqueous solution of zinc nitrate hexahydrate.

Prepare a 0.2 M aqueous solution of chromium(III) chloride hexahydrate.

Mix the zinc nitrate and chromium chloride solutions in a 1:2 molar ratio in a beaker.

Co-precipitation:

Place the beaker on a magnetic stirrer and stir the solution vigorously.
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Slowly add a 1 M NaOH solution dropwise to the mixed metal salt solution until the pH

reaches 9-10.

A gel-like precipitate will form. Continue stirring the mixture for 2 hours at room

temperature.

Washing and Drying:

Separate the precipitate by centrifugation at 4000 rpm for 15 minutes.

Discard the supernatant and wash the precipitate with deionized water and then with

ethanol to remove any unreacted precursors and impurities. Repeat the washing step

three times.

Dry the washed precipitate in an oven at 80°C for 12 hours.

Calcination:

Grind the dried powder using a mortar and pestle.

Calcine the powder in a furnace at 500°C for 3 hours in air to obtain the crystalline zinc
chromite nanoparticles.

II. Measurement of Photocatalytic Activity
This protocol details the procedure for evaluating the photocatalytic activity of the synthesized

zinc chromite nanoparticles using the degradation of Methylene Blue (MB) dye under UV or

visible light irradiation.

Materials:

Synthesized Zinc Chromite (ZnCr₂O₄) nanoparticles

Methylene Blue (MB)

Deionized Water

Hydrochloric Acid (HCl) and Sodium Hydroxide (NaOH) for pH adjustment
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Equipment:

Beakers or quartz reactor vessel

Magnetic stirrer

UV lamp or a visible light source (e.g., halogen lamp)[3]

UV-Vis Spectrophotometer

Centrifuge

Procedure:

Preparation of Methylene Blue Solution:

Prepare a stock solution of Methylene Blue (e.g., 100 ppm) in deionized water.

From the stock solution, prepare a working solution of the desired concentration (e.g., 10

ppm).

Photocatalytic Reaction Setup:

In a beaker, add a specific amount of ZnCr₂O₄ catalyst to a defined volume of the MB

working solution (e.g., 20 mg of catalyst in 50 mL of 10 ppm MB solution).

Adjust the pH of the suspension to the desired value (e.g., neutral pH) using dilute HCl or

NaOH.

Adsorption-Desorption Equilibrium:

Stir the suspension in the dark for 30-60 minutes to ensure that an adsorption-desorption

equilibrium is established between the catalyst surface and the MB molecules.

Photocatalytic Degradation:

Place the beaker under the light source and start the irradiation. Continue to stir the

suspension throughout the experiment.
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Sampling and Analysis:

At regular time intervals (e.g., 0, 15, 30, 45, 60, 90, 120 minutes), withdraw a small aliquot

(e.g., 3-4 mL) of the suspension.

Centrifuge the aliquot to separate the ZnCr₂O₄ nanoparticles.

Measure the absorbance of the supernatant at the maximum absorption wavelength of

Methylene Blue (around 664 nm) using a UV-Vis spectrophotometer.

Data Analysis:

The degradation efficiency can be calculated using the following formula: Degradation (%)

= [(C₀ - Cₜ) / C₀] * 100 where C₀ is the initial concentration of MB (after dark adsorption)

and Cₜ is the concentration at time t.

The reaction kinetics can often be described by a pseudo-first-order model: ln(C₀ / Cₜ) = kt

where k is the apparent reaction rate constant.

Mandatory Visualization

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172125?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


I. Synthesis of ZnCr2O4 Nanoparticles

II. Measurement of Photocatalytic Activity

Prepare Precursor Solutions
(Zn(NO₃)₂ and CrCl₃)

Co-precipitation
(Add NaOH, pH 9-10)

Wash and Dry Precipitate
(Centrifugation, H₂O/Ethanol wash, 80°C oven)

Calcination
(500°C for 3h)

ZnCr₂O₄ Nanoparticles

Reaction Setup
(Add ZnCr₂O₄ to MB solution)

Prepare Methylene Blue Solution

Adsorption-Desorption Equilibrium
(Stir in dark)

Photocatalytic Degradation
(Irradiate with light)

Sampling and Analysis
(UV-Vis Spectrophotometry)

Data Analysis
(Degradation %, Rate Constant)
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Caption: Experimental workflow for the synthesis and photocatalytic activity measurement of

zinc chromite.

Caption: Photocatalytic mechanism of zinc chromite for organic dye degradation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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